Cas no 1806835-94-8 (Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806835-94-8
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4798881
• Update Time: 2025-06-07

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H7ClF2N2O2/c1-15-8(14)4-2-3(6(10)11)5(9)7(12)13-4/h2,6H,1H3,(H2,12,13)
• InChI Key： JFUTXOFNPIKBMG-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806835-94-8): An Overview

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806835-94-8) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its potential in drug discovery and development. The presence of a difluoromethyl group and a chloro substituent on the pyridine ring, along with the amino and carboxylate functionalities, endows it with a range of interesting properties that make it a valuable intermediate in synthetic chemistry.

The chemical structure of Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate is defined by its molecular formula C₁₀H₉ClF₂N₂O₂. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate has shown promise as a lead compound for the development of novel drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate these enzymes selectively makes it an attractive candidate for further investigation.

Beyond its potential as a drug candidate, Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate also serves as a valuable building block in organic synthesis. Its reactivity and functional group diversity allow chemists to synthesize a wide range of derivatives with tailored properties. This versatility is particularly useful in the development of new materials and catalysts. For example, the compound can be used to synthesize advanced polymers with enhanced mechanical and thermal properties, which have applications in fields such as electronics and aerospace.

The synthesis of Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate has been optimized through various methodologies, each offering unique advantages. One common approach involves the reaction of 2-amino-3-chloro-4-(difluoromethyl)pyridine with methyl chloroformate under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, reducing the environmental impact of its production.

The safety profile of Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate is an important consideration for both laboratory use and industrial applications. Extensive toxicological studies have been conducted to ensure its safe handling and use. These studies have shown that the compound is stable under normal laboratory conditions and does not pose significant health risks when handled properly. However, standard safety protocols should always be followed to minimize any potential hazards.

In conclusion, Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806835-94-8) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working in drug discovery, organic synthesis, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.